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Compound of Interest

Compound Name: 9-Dodecen-1-ol, (9E)-

CAS No.: 35237-62-8

Cat. No.: B110159

Get Quote

(9E)-9-Dodecen-1-ol is an aliphatic, long-chain unsaturated alcohol.[1] It belongs to a class of

compounds known as Straight Chain Lepidopteran Pheromones (SCLPs), which are

biochemicals that transmit messages between insects.[2] These semiochemicals are pivotal in

the development of environmentally sustainable pest control strategies.[3][4] Unlike

conventional broad-spectrum insecticides, pheromone-based products can manipulate the

behavior of specific pest species, often by disrupting mating, without harming non-target

organisms like beneficial pollinators.[3]

The efficacy and environmental safety of such pest management tools depend on their

persistence and degradation profile after application.[5] Understanding the environmental fate

of (9E)-9-Dodecen-1-ol—how it moves, transforms, and breaks down in soil, water, and air—is

critical for researchers, environmental scientists, and drug development professionals. This

guide provides a detailed examination of the physicochemical properties, abiotic and biotic

degradation pathways, and standard methodologies for assessing the environmental lifecycle

of this important semiochemical.
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Physicochemical Properties and Environmental
Distribution
The environmental partitioning of (9E)-9-Dodecen-1-ol is governed by its physical and chemical

properties. These parameters predict its distribution across environmental compartments such

as air, water, soil, and sediment.

Property Value Source
Implication for
Environmental Fate

Molecular Formula C₁₂H₂₄O [1]

Provides the basis for

molecular weight and

elemental

composition.

Molecular Weight 184.32 g/mol [1]
Indicates a semi-

volatile nature.

CAS Number 35237-62-8 [1]

Unique identifier for

the specific chemical

substance.

Water Solubility

21.87 mg/L @ 25°C

(estimated for Z-

isomer)

[6]

Low solubility

suggests a tendency

to partition from water

to soil, sediment, or

biota.

logP (o/w)
4.505 (estimated for

Z-isomer)
[6]

The high octanol-

water partition

coefficient indicates a

strong affinity for lipids

and organic matter,

suggesting significant

adsorption to soil and

sediment.[7]
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The low water solubility and high logP value strongly suggest that (9E)-9-Dodecen-1-ol will not

persist in the aqueous phase. Upon release into the environment, it is expected to adsorb

strongly to the organic fraction of soil and sediment, which in turn influences its bioavailability

and susceptibility to degradation.[7]

Degradation Pathways: A Two-Fold Approach
The environmental degradation of a chemical is the result of both non-biological (abiotic) and

biological (biotic) processes.[8] For (9E)-9-Dodecen-1-ol, both pathways are significant

contributors to its overall environmental persistence.

Abiotic Degradation
Abiotic degradation involves the transformation of a chemical through processes like hydrolysis

and photolysis.[8]

1. Hydrolysis: As an alcohol, (9E)-9-Dodecen-1-ol does not contain functional groups that are

susceptible to hydrolysis—a reaction that involves the cleavage of bonds by the addition of

water.[9][10] However, it is crucial to note that many commercial pheromone formulations utilize

the acetate ester form, (9E)-9-Dodecen-1-yl acetate.[11][12] This ester, when exposed to water,

can undergo hydrolysis to yield the parent alcohol, (9E)-9-Dodecen-1-ol, and acetic acid.[9]

Therefore, hydrolysis can be an important initial transformation step for acetate-based

formulations, releasing the active alcohol into the environment.

2. Photolysis (Photodegradation): Photolysis is the breakdown of chemical compounds by light.

[13] This process is a highly relevant degradation pathway for molecules containing

chromophores, such as carbon-carbon double bonds.[13] (9E)-9-Dodecen-1-ol possesses a

double bond in its aliphatic chain, making it a candidate for direct photolysis through the

absorption of environmental UV radiation.[13] The rate of photolytic degradation is dependent

on factors like light intensity and the compound's specific light absorption spectrum.[13] The

susceptibility of some pheromone compounds to degradation by light has been noted as a

limiting factor in their application.[14]

Biotic Degradation
The primary route for the complete removal of (9E)-9-Dodecen-1-ol from the environment is

expected to be microbial biodegradation.[7] Long-chain alcohols are generally considered to be
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readily biodegradable by ubiquitous environmental microorganisms.[7] The proposed pathway

involves a series of enzymatic oxidations followed by complete mineralization.

Proposed Biodegradation Pathway:

Initial Oxidation: The terminal alcohol group is first oxidized to an aldehyde by a non-specific

alcohol dehydrogenase enzyme.[7]

Aldehyde Oxidation: The resulting aldehyde is subsequently oxidized to the corresponding

carboxylic acid, (9E)-9-dodecenoic acid, by an aldehyde dehydrogenase.[7]

Beta-Oxidation: This unsaturated fatty acid can then enter the microbial beta-oxidation cycle.

This metabolic process systematically shortens the aliphatic chain, ultimately mineralizing

the compound to carbon dioxide and water.[7] The presence of the double bond requires

specific enzymes, such as an enoyl-CoA isomerase, to reconfigure the bond for processing

by the hydratase enzymes within the beta-oxidation spiral.[7]
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Proposed Biotic Degradation Pathway
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Caption: Proposed aerobic biodegradation pathway for (9E)-9-Dodecen-1-ol.

Experimental Methodologies for Environmental Fate
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To experimentally validate the predicted fate of (9E)-9-Dodecen-1-ol, standardized testing

protocols are employed. The Organisation for Economic Co-operation and Development

(OECD) provides a comprehensive set of guidelines for testing chemicals that are

internationally recognized.[15]

Environmental Fate Assessment Workflow

Test Substance:
(9E)-9-Dodecen-1-ol

Physicochemical Properties
(Solubility, logP, Vapor Pressure)
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Direct Photolysis in Water
(OECD 316)

Ready Biodegradability
(OECD 301 Series)

Environmental Fate Profile
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Click to download full resolution via product page

Caption: Standard workflow for assessing the environmental fate of a chemical.

Protocol 1: Ready Biodegradability - Manometric
Respirometry Test (OECD 301F)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/product/b110159/docs?utm_src=pdf-body-img#introduction-the-environmental-significance-of-a-semiochemical
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method is suitable for assessing the biodegradability of poorly soluble compounds like

(9E)-9-Dodecen-1-ol and determines the rate of oxygen consumption during microbial

degradation.[16]

Objective: To determine if (9E)-9-Dodecen-1-ol achieves the threshold for "ready

biodegradability" (60% of theoretical oxygen demand, ThOD) within a 28-day period.[17]

Methodology:

Preparation of Mineral Medium: Prepare a standard mineral salt medium as prescribed in

OECD 301. This medium lacks a carbon source to ensure that any oxygen consumption is

due to the degradation of the test substance.

Inoculum: Obtain a microbial inoculum from a source with diverse microbial activity, such as

the effluent of a wastewater treatment plant.

Test Vessels: Set up multiple sealed vessels equipped with manometers or oxygen sensors.

Test Vessels (≥2): Mineral medium + Inoculum + (9E)-9-Dodecen-1-ol (e.g., 100 mg/L).

Blank Controls (≥2): Mineral medium + Inoculum only (to measure endogenous

respiration).

Reference Control (1): Mineral medium + Inoculum + A readily biodegradable reference

compound like sodium benzoate (to validate inoculum activity).[17]

Incubation: Incubate all vessels in the dark at a constant temperature (e.g., 20-25°C) with

continuous stirring for 28 days.

Data Collection: Record the oxygen consumption in all vessels at regular intervals

throughout the 28-day period.

Calculation:

Correct the oxygen consumption in the test and reference vessels by subtracting the

average consumption from the blank controls.
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Calculate the percentage degradation as: % Degradation = (Corrected O₂ Consumption /

ThOD) x 100.

The Theoretical Oxygen Demand (ThOD) is calculated based on the elemental formula of

(9E)-9-Dodecen-1-ol.

Protocol 2: Direct Photolysis in Water (OECD 316)
This guideline is used to determine the potential for direct photodegradation of a chemical in an

aqueous environment.[15]

Objective: To determine the quantum yield and environmental half-life of (9E)-9-Dodecen-1-ol

due to direct photolysis.

Methodology:

UV-Visible Absorption Spectrum: Dissolve the test substance in purified water (using a co-

solvent if necessary due to low solubility) and record its UV-Vis absorption spectrum to

identify wavelengths of light it absorbs.

Light Source: Use a calibrated light source (e.g., xenon arc lamp) that simulates the solar

spectrum. Employ filters to isolate specific wavelength bands if necessary.

Irradiation:

Prepare sterile, buffered aqueous solutions of (9E)-9-Dodecen-1-ol in quartz tubes (which

are transparent to UV light).

Expose the test solutions to the light source for a set period.

Run parallel "dark controls" by wrapping identical tubes in aluminum foil to account for any

non-photolytic degradation.

Actinometry: Concurrently, irradiate a chemical actinometer with a known quantum yield to

measure the actual light intensity delivered to the samples.

Analysis: At various time points, withdraw samples from both the irradiated and dark control

tubes. Analyze the concentration of (9E)-9-Dodecen-1-ol using a suitable analytical method
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(e.g., GC-MS).

Calculation:

Determine the first-order degradation rate constant from the concentration decline over

time.

Use the absorption spectrum, rate constant, and actinometry data to calculate the

quantum yield (the efficiency of photon absorption in causing a chemical reaction).

Model the environmental half-life based on the calculated quantum yield and standard

solar irradiance data for different seasons and latitudes.

Summary and Conclusion
The environmental fate of (9E)-9-Dodecen-1-ol is characterized by low persistence due to a

combination of abiotic and biotic degradation processes. Its physicochemical properties dictate

that it will primarily reside in soil and sediment compartments. While not susceptible to

hydrolysis, its acetate ester form can be, releasing the alcohol. Photolysis is a likely

degradation pathway due to the presence of a double bond. However, the most significant

route of environmental removal is aerobic biodegradation, where microorganisms are expected

to readily mineralize the compound. Standardized OECD protocols provide a robust framework

for experimentally quantifying these degradation pathways, ensuring a comprehensive

environmental risk assessment for this and other valuable semiochemicals used in modern

agriculture.

References
Persistence of the Gypsy Moth Pheromone, Disparlure, in the Environment in Various
Climates - PMC - NIH. (2013-01-14).
OECD Guidelines for the Testing of Chemicals, Test No 301 Ready Biodegradability. OECD.
Chemical Properties of 9-Dodecen-1-ol, acet
OECD test guidelines for biodegradability evaluation of chemicals.
The Impact of Environmental Factors on the Efficacy of Chemical Communication in the
Burying Beetle (Coleoptera: Silphidae). (2020-07-13). PubMed Central.
Test No. 301: Ready Biodegradability. OECD.
Test No. 301: Ready Biodegradability. OECD.
Guidelines for the Testing of Chemicals. OECD.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis Reactions. (2025-03-18). Chemistry LibreTexts.
Further Insights into Influence of Light Intensities on the Production of Long-Chain Hydroxy
Fatty Acids, Fatty Diols and Fatty Alcohols in Nannochloropsis oceanica. MDPI.
Insect pheromones. Wikipedia.
The alcohol obtained by the hydrolysis of oils and f
Research team boosts environmentally sustainable pest control via insect pheromones.
(2022-09-08). University of Nebraska-Lincoln.
Sustainable bioproduction of insect pheromones for pest control in agriculture. Earlham
Institute.
9-Dodecen-1-ol, acet
Mechanism and specificity of formation of long chain alcohols by developing r
General Methods of Prepar
9-Dodecen-1-ol, (9E)- - Substance Details. US EPA.
9-Dodecen-1-ol, acet
(E)
Photolysis – Knowledge and References. Taylor & Francis.
(Z)-9-dodecen-1-ol, 35148-18-6. The Good Scents Company.
Environmental f
Scanned Document. (2002-07-26).
(9Z)
Technical Support Center: Environmental Degrad

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Substance Registry Services | US EPA [cdxapps.epa.gov]

2. downloads.regulations.gov [downloads.regulations.gov]

3. Research team boosts environmentally sustainable pest control via insect pheromones |
IANR News [ianrnews.unl.edu]

4. Sustainable bioproduction of insect pheromones for pest control in agriculture | Earlham
Institute [earlham.ac.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b110159/docs?utm_src=pdf-body#introduction-the-environmental-significance-of-a-semiochemical
https://www.benchchem.com/product/b110159?utm_src=pdf-custom-synthesis#bc-rfq
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/268870
https://downloads.regulations.gov/EPA-HQ-OPP-2007-0134-0003/content.pdf
https://ianrnews.unl.edu/research-team-boosts-environmentally-sustainable-pest-control-insect-pheromones
https://ianrnews.unl.edu/research-team-boosts-environmentally-sustainable-pest-control-insect-pheromones
https://www.earlham.ac.uk/research-project/sustainable-bioproduction-insect-pheromones-pest-control-agriculture
https://www.earlham.ac.uk/research-project/sustainable-bioproduction-insect-pheromones-pest-control-agriculture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Persistence of the Gypsy Moth Pheromone, Disparlure, in the Environment in Various
Climates - PMC [pmc.ncbi.nlm.nih.gov]

6. (Z)-9-dodecen-1-ol, 35148-18-6 [thegoodscentscompany.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. content.fera.co.uk [content.fera.co.uk]

9. chem.libretexts.org [chem.libretexts.org]

10. byjus.com [byjus.com]

11. 9-Dodecen-1-ol, acetate, (E)- (CAS 35148-19-7) - Chemical & Physical Properties by
Cheméo [chemeo.com]

12. 9-Dodecen-1-ol, acetate, (E)- [webbook.nist.gov]

13. taylorandfrancis.com [taylorandfrancis.com]

14. 3D-FD167855 - 9z-9-dodecen-1-ol-acetate | 16974-11-1 [cymitquimica.com]

15. oecd.org [oecd.org]

16. eurolab.net [eurolab.net]

17. oecd.org [oecd.org]

To cite this document: BenchChem. [Introduction: The Environmental Significance of a
Semiochemical]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110159/docs#introduction-the-environmental-
significance-of-a-semiochemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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